ethyl (1-{[3-(2-pyridinyl)-5-isoxazolyl]methyl}-2-piperidinyl)acetate

• IUPAC Name: ethyl 2-[1-[(3-pyridin-2-yl-1,2-oxazol-5-yl)methyl]piperidin-2-yl]acetate
• InChI: InChI=1S/C18H23N3O3/c1-2-23-18(22)11-14-7-4-6-10-21(14)13-15-12-17(20-24-15)16-8-3-5-9-19-16/h3,5,8-9,12,14H,2,4,6-7,10-11,13H2,1H3
• InChI Key: AYPAOCOXZGFHFR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1CCCCN1CC2=CC(=NO2)C3=CC=CC=N3
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

Ethyl (1-{[3-(2-pyridinyl)-5-isoxazolyl]methyl}-2-piperidinyl)acetate is a chemical compound that belongs to the class of piperidine derivatives. It has been widely used in scientific research as a tool to study the biochemical and physiological effects of various compounds on the body.

Mechanism of Action

The mechanism of action of Ethyl (1-{[3-(2-pyridinyl)-5-isoxazolyl]methyl}-2-piperidinyl)acetate involves the modulation of neurotransmitter release and the regulation of ion channels. It has been shown to modulate the release of dopamine, serotonin, and norepinephrine, which are neurotransmitters that play a key role in the regulation of mood, behavior, and cognition. It has also been shown to regulate ion channels, including voltage-gated calcium channels and potassium channels, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects on the body. It has been shown to increase the release of dopamine, serotonin, and norepinephrine, which are neurotransmitters that play a key role in the regulation of mood, behavior, and cognition. It has also been shown to regulate ion channels, including voltage-gated calcium channels and potassium channels, which are involved in the regulation of neuronal excitability.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl (1-{[3-(2-pyridinyl)-5-isoxazolyl]methyl}-2-piperidinyl)acetate in lab experiments include its high potency and selectivity for specific neurotransmitter systems, which allows for more precise and targeted experiments. However, its limitations include its potential toxicity and side effects, which can vary depending on the dose and duration of exposure.

Future Directions

For the use of Ethyl (1-{[3-(2-pyridinyl)-5-isoxazolyl]methyl}-2-piperidinyl)acetate include the development of more selective and potent analogs, the study of its effects on other neurotransmitter systems, and the exploration of its potential therapeutic applications.

Synthesis Methods

The synthesis of Ethyl (1-{[3-(2-pyridinyl)-5-isoxazolyl]methyl}-2-piperidinyl)acetate involves the reaction of 2-pyridinecarboxaldehyde, hydroxylamine hydrochloride, and ethyl 2-piperidineacetate in the presence of a base such as sodium hydroxide. The reaction proceeds via a series of steps, including the formation of an intermediate isoxazole ring, which is then converted into the final product through a series of chemical reactions.

Scientific Research Applications

Ethyl (1-{[3-(2-pyridinyl)-5-isoxazolyl]methyl}-2-piperidinyl)acetate has been widely used in scientific research as a tool to study the biochemical and physiological effects of various compounds on the body. It has been used to study the effects of drugs on the central nervous system, including the modulation of neurotransmitter release and the regulation of ion channels. It has also been used to study the effects of drugs on the cardiovascular system, including the regulation of blood pressure and heart rate.